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Compound of Interest

Compound Name: Asoprisnil ecamate

Cat. No.: B1665294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Asoprisnil ecamate is a synthetic, steroidal compound that functions as a selective

progesterone receptor modulator (SPRM).[1] It exhibits both partial agonist and antagonist

activities on the progesterone receptor (PR), demonstrating a high degree of receptor and

tissue selectivity.[2][3] This unique profile allows Asoprisnil to modulate progesterone-regulated

pathways with tissue-specific effects, making it a valuable tool in gynecological research,

particularly for conditions like uterine fibroids and endometriosis.[2][4][5] Accurate and

reproducible experimental results hinge on the correct preparation of Asoprisnil ecamate
stock solutions. This document provides a detailed protocol for preparing these solutions and

an overview of its mechanism of action.

Physicochemical Properties of Asoprisnil Ecamate
A summary of the key properties of Asoprisnil ecamate is presented below. This information is

crucial for accurate calculations and proper handling.
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Property Value Source

Molecular Formula C₃₁H₄₀N₂O₅ [1]

Molecular Weight 520.67 g/mol [1]

CAS Number 222732-94-7 [1][6]

Appearance Powder [7]

Storage (Solid) -20°C for up to 3 years [7]

Solubility Soluble in DMSO [7]

Note: The related compound Asoprisnil (J867, the active metabolite) has a reported solubility in

DMSO of 45 mg/mL (100.09 mM), which may require ultrasonic treatment and warming for

complete dissolution.[7]

Experimental Protocol: Preparation of Asoprisnil
Ecamate Stock Solution (10 mM in DMSO)
This protocol details the steps to prepare a 10 mM stock solution of Asoprisnil ecamate in

dimethyl sulfoxide (DMSO).

Materials:

Asoprisnil ecamate powder (M.W. 520.67 g/mol )

Anhydrous/cell culture grade Dimethyl sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile, nuclease-free tips

Vortex mixer

Water bath or heat block (optional, set to 37°C)
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Calculate the Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

Example for 1 mL (0.001 L) of 10 mM (0.01 M) stock:

Mass (mg) = 0.01 mol/L * 0.001 L * 520.67 g/mol * 1000 mg/g = 5.21 mg

Weigh Asoprisnil Ecamate:

Tare the analytical balance with a sterile microcentrifuge tube.

Carefully weigh out the calculated mass (e.g., 5.21 mg) of Asoprisnil ecamate powder

and add it to the tube.

Add Solvent:

Using a calibrated micropipette, add the calculated volume of DMSO to the tube

containing the powder. For the example above, add 1 mL of DMSO.

Dissolution:

Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles.

If particles remain, gentle warming in a 37°C water bath or heat block for 5-10 minutes,

with intermittent vortexing, can aid dissolution.[7] Caution: DMSO is hygroscopic; keep the

tube tightly capped.

Aliquoting and Storage:

Once the Asoprisnil ecamate is fully dissolved, dispense the stock solution into smaller,

single-use aliquots in sterile, light-protecting (amber) tubes. This prevents repeated freeze-
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thaw cycles which can degrade the compound.

Store the stock solution aliquots at -20°C for short-term storage (up to 1 month) or -80°C

for long-term storage (up to 6 months).[7]

Working Solution Preparation:

When ready for an experiment, thaw a single aliquot.

Dilute the stock solution to the final desired concentration using the appropriate cell culture

medium or experimental buffer. Note: To avoid precipitation and cellular toxicity, the final

concentration of DMSO in the working solution should typically be kept below 0.5%, and

ideally below 0.1%.

Mechanism of Action & Signaling Pathway
Asoprisnil ecamate exerts its effects by binding to the progesterone receptor (PR). As an

SPRM, its action is complex, involving both agonistic and antagonistic properties that are

tissue-dependent.[2] Upon binding, the PR undergoes a conformational change, dissociates

from heat shock proteins, dimerizes, and translocates to the nucleus.[8] There, the Asoprisnil-

PR complex binds to progesterone response elements (PREs) on target genes.[9]

Unlike full agonists, the Asoprisnil-bound PR complex differentially recruits co-regulators. It

weakly recruits coactivators but strongly recruits corepressors like NCoR, leading to a mixed

transcriptional response.[9][10][11] This modulation of gene expression underlies its

therapeutic effects, such as inducing apoptosis in uterine leiomyoma cells, in part by activating

the TRAIL-mediated signaling pathway.[12]

Caption: Asoprisnil binds the progesterone receptor, causing a conformational change and

nuclear translocation.

Quality Control
Visual Inspection: Always ensure the stock solution is clear and free of precipitates before

use. If crystals are observed, gentle warming and vortexing may be required.

Aseptic Technique: Use sterile techniques throughout the procedure, especially if the stock

solutions will be used in cell-based assays.
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Final DMSO Concentration: Always calculate the final DMSO concentration in your

experimental setup to ensure it remains at a non-toxic level for the cells or model system

being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note & Protocol: Preparation of Asoprisnil
Ecamate Stock Solutions for Experimental Use]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1665294#how-to-prepare-asoprisnil-
ecamate-stock-solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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